5-(2,3-Difluorophenyl)-2-fluorophenol

Catalog No.
S6660963
CAS No.
1261657-02-6
M.F
C12H7F3O
M. Wt
224.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(2,3-Difluorophenyl)-2-fluorophenol

CAS Number

1261657-02-6

Product Name

5-(2,3-Difluorophenyl)-2-fluorophenol

IUPAC Name

5-(2,3-difluorophenyl)-2-fluorophenol

Molecular Formula

C12H7F3O

Molecular Weight

224.18 g/mol

InChI

InChI=1S/C12H7F3O/c13-9-5-4-7(6-11(9)16)8-2-1-3-10(14)12(8)15/h1-6,16H

InChI Key

KPMUHIUIHSWGHH-UHFFFAOYSA-N

SMILES

C1=CC(=C(C(=C1)F)F)C2=CC(=C(C=C2)F)O

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C2=CC(=C(C=C2)F)O
  • Liquid Crystals

    Fluorinated organic compounds are known for their unique properties that make them valuable in the development of liquid crystals []. The presence of multiple fluorine atoms in 5-(2,3-Difluoro)-2-FP could influence its liquid crystal behavior, potentially leading to applications in displays or other optoelectronic devices.

  • Pharmaceutical Research

    Fluorine substitution is a common strategy in medicinal chemistry to modulate the properties of drug molecules []. The introduction of fluorine atoms can affect factors like bioavailability, metabolic stability, and interaction with biological targets. 5-(2,3-Difluoro)-2-FP could serve as a starting point for the design and synthesis of novel drug candidates.

  • Material Science

    Fluorinated aromatic compounds are also being explored for their potential applications in various materials science fields []. The specific properties of 5-(2,3-Difluoro)-2-FP, such as its thermal stability or chemical reactivity, could be investigated for applications in areas like organic electronics or polymer science.

XLogP3

3.5

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

224.04489933 g/mol

Monoisotopic Mass

224.04489933 g/mol

Heavy Atom Count

16

Dates

Last modified: 11-23-2023

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